![molecular formula C18H24N4O3 B3027454 tert-Butyl 4-[3-(4-cyanophenyl)ureido]piperidine-1-carboxylate CAS No. 1286275-60-2](/img/structure/B3027454.png)
tert-Butyl 4-[3-(4-cyanophenyl)ureido]piperidine-1-carboxylate
Overview
Description
“tert-Butyl 4-[3-(4-cyanophenyl)ureido]piperidine-1-carboxylate” is a chemical compound with the molecular formula C18H24N4O3 . It is a substance used in chemical research .
Molecular Structure Analysis
The molecular structure of “tert-Butyl 4-[3-(4-cyanophenyl)ureido]piperidine-1-carboxylate” consists of a piperidine ring attached to a urea group and a cyanophenyl group . The molecular weight of the compound is 344.41 .Scientific Research Applications
Synthesis of Pim-1 Inhibitors
This compound can be used as a reactant for the synthesis of Pim-1 inhibitors . Pim-1 is a type of protein kinase, and inhibitors of this enzyme have potential applications in cancer therapy.
Development of GPR119 Agonists
GPR119 is a receptor that is involved in glucose homeostasis and lipid metabolism . Agonists of this receptor are being investigated for the treatment of type II diabetes .
Production of HIV-1 Replication Inhibitors
The compound can also be used in the synthesis of inhibitors for M-tropic (R5) HIV-1 replication . These inhibitors could potentially be used in antiretroviral therapy.
Creation of HDAC Inhibitors
HDACs (Histone Deacetylases) are enzymes that are involved in gene expression. Inhibitors of these enzymes have applications in cancer treatment .
Synthesis of Selective 5-HT6 Antagonists
5-HT6 is a subtype of the serotonin receptor, which is a target for the treatment of cognitive disorders . This compound can be used in the synthesis of selective 5-HT6 antagonists .
Reactant for Three-Component Vinylogous Mannich Reactions
This compound can be used as a reactant for three-component vinylogous Mannich reactions . These reactions are useful in organic synthesis, particularly in the creation of complex molecular structures.
Safety and Hazards
According to the safety data sheet provided by KISHIDA CHEMICAL CO., LTD., the compound is not classified under the GHS classification . In case of exposure, the following first-aid measures are recommended: if inhaled, remove the person to fresh air and keep comfortable for breathing; if on skin, take off immediately all contaminated clothing and rinse skin with water; if in eyes, rinse cautiously with water for several minutes; if swallowed, rinse mouth .
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s primary target, it’s challenging to describe its precise mode of action. Based on its structural similarity to other compounds, it may bind to its target(s) and modulate their activity, leading to downstream effects .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of “tert-Butyl 4-[3-(4-cyanophenyl)ureido]piperidine-1-carboxylate” are currently unknown. These effects would be determined by the compound’s mode of action and the biochemical pathways it affects .
properties
IUPAC Name |
tert-butyl 4-[(4-cyanophenyl)carbamoylamino]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4O3/c1-18(2,3)25-17(24)22-10-8-15(9-11-22)21-16(23)20-14-6-4-13(12-19)5-7-14/h4-7,15H,8-11H2,1-3H3,(H2,20,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYHSILWQLMBFND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)NC(=O)NC2=CC=C(C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701116863 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 4-[[[(4-cyanophenyl)amino]carbonyl]amino]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701116863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 4-[3-(4-cyanophenyl)ureido]piperidine-1-carboxylate | |
CAS RN |
1286275-60-2 |
Source
|
| Record name | 1-Piperidinecarboxylic acid, 4-[[[(4-cyanophenyl)amino]carbonyl]amino]-, 1,1-dimethylethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1286275-60-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Piperidinecarboxylic acid, 4-[[[(4-cyanophenyl)amino]carbonyl]amino]-, 1,1-dimethylethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701116863 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(R)-tert-Butyl 3-[(propan-2-yl)carbamoyl]aminopiperidine-1-carboxylate](/img/structure/B3027372.png)
![tert-Butyl [1-(4-chlorobenzyl)piperidin-4-yl]methylcarbamate](/img/structure/B3027386.png)
